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Compound of Interest

Compound Name: Barium hexafluorosilicate

Cat. No.: B101912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium hexafluorosilicate (BaSiF₆), with CAS number 17125-80-3, is an inorganic compound

composed of a barium cation and a hexafluorosilicate anion.[1] It typically presents as a white

crystalline solid.[1] This compound is recognized for its high stability and low solubility in water.

[1] Barium hexafluorosilicate has applications in various industrial and scientific fields,

including the production of specialty glasses and ceramics, as a precursor for other barium-

containing materials, and historically as a pesticide.[1][2][3] For professionals in research and

drug development, understanding its physicochemical properties, synthesis, and biological

interactions is crucial for both material science applications and for assessing its toxicological

profile.

Physicochemical Properties
A summary of the key physicochemical properties of Barium Hexafluorosilicate is presented

in the table below.
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Property Value Reference

CAS Number 17125-80-3 [3][4]

Molecular Formula BaSiF₆ [3][5]

Molecular Weight 279.40 g/mol [3][6]

Appearance White crystalline powder/solid [1][2][3]

Density 4.279 g/cm³ [3]

Solubility in Water Poorly soluble [3]

0.0235 g/100 mL at 25 °C [6]

Decomposition Temperature 300 °C [7]

Crystal Structure Orthorhombic [7]

Synthesis and Characterization
The primary synthesis route for barium hexafluorosilicate is through a precipitation reaction.

A general workflow for its synthesis and subsequent characterization is outlined below.
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Synthesis Characterization
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A generalized workflow for the synthesis and characterization of Barium Hexafluorosilicate.

Experimental Protocol for Synthesis
The most common laboratory-scale synthesis of barium hexafluorosilicate involves the

reaction of an aqueous solution of a soluble barium salt, such as barium chloride (BaCl₂), with

hexafluorosilicic acid (H₂SiF₆).[3]

Materials:
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Barium chloride (BaCl₂)

Hexafluorosilicic acid (H₂SiF₆)

Distilled water

Filter paper

Beakers

Stirring rod

Drying oven

Procedure:

Prepare an aqueous solution of barium chloride by dissolving a stoichiometric amount of

BaCl₂ in distilled water.

In a separate beaker, dilute the hexafluorosilicic acid with distilled water.

Slowly add the hexafluorosilicic acid solution to the barium chloride solution while

continuously stirring. A white precipitate of barium hexafluorosilicate will form immediately

due to its low solubility. The reaction is as follows: BaCl₂ (aq) + H₂SiF₆ (aq) → BaSiF₆ (s) +

2HCl (aq)[3]

Continue stirring for a predetermined period to ensure the completion of the reaction.

Separate the precipitate from the solution by vacuum filtration using appropriate filter paper.

Wash the collected precipitate several times with distilled water to remove any unreacted

starting materials and the hydrochloric acid byproduct.

Dry the purified precipitate in a drying oven at a controlled temperature (e.g., 100-120 °C)

until a constant weight is achieved. The final product is a fine, white powder of barium
hexafluorosilicate.
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An alternative "dry method" has also been patented, which involves reacting ammonium

fluorosilicate with barium carbonate or barium hydroxide at elevated temperatures (100-300

°C).[8]

Experimental Protocols for Characterization
XRD is a fundamental technique to confirm the crystalline phase and purity of the synthesized

barium hexafluorosilicate.

Methodology:

Sample Preparation: A small amount of the dried barium hexafluorosilicate powder is finely

ground using an agate mortar and pestle to ensure a random orientation of the crystallites.

The powder is then mounted onto a sample holder, ensuring a flat and smooth surface.

Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source is typically

used.

Data Collection: The XRD pattern is recorded over a 2θ range, for instance, from 10° to 80°,

with a step size and scan speed optimized for good resolution and signal-to-noise ratio.

Data Analysis: The obtained diffraction pattern is compared with standard reference patterns

from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) to

confirm the identity and purity of the barium hexafluorosilicate. The crystal structure can be

determined to be orthorhombic.[7]

FTIR spectroscopy is employed to identify the functional groups present in the compound,

specifically the vibrational modes of the hexafluorosilicate anion (SiF₆²⁻).

Methodology:

Sample Preparation: The KBr pellet method is commonly used for solid samples. A small

amount of the barium hexafluorosilicate powder (typically 1-2 mg) is mixed with

approximately 200 mg of dry potassium bromide (KBr) powder. The mixture is thoroughly

ground to a fine powder and then pressed into a thin, transparent pellet using a hydraulic

press.
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Instrumentation: An FTIR spectrometer is used for the analysis.

Data Collection: A background spectrum of a pure KBr pellet is first collected. Then, the

spectrum of the sample pellet is recorded, typically in the range of 4000 to 400 cm⁻¹.

Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. The

presence of strong absorption bands corresponding to the stretching and bending vibrations

of the Si-F bonds in the SiF₆²⁻ anion confirms the composition of the product.

Applications
Barium hexafluorosilicate has several industrial and scientific applications:

Ceramics and Glass Manufacturing: It is used in the production of specialty glasses and

ceramics, where it can act as a flux and opacifier.[1]

Precursor for Silicon Tetrafluoride: It serves as a source material for the preparation of silicon

tetrafluoride (SiF₄).[2]

Pesticide: Historically, it has been used as an insecticide.[2][3]

Chemical Reagent: In laboratory settings, it is used as a source of barium and

hexafluorosilicate ions for various chemical reactions.[3]

Ammonium Bifluoride Preparation: It is also useful in the preparation of ammonium

bifluoride.[2][9]

Toxicology and Biological Interactions
Barium hexafluorosilicate is classified as harmful if swallowed or inhaled.[6] The toxicity of

the compound is attributed to both the barium cation (Ba²⁺) and the hexafluorosilicate anion

(SiF₆²⁻).

Toxicity Data
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Parameter Value Species Route Reference

LD50 175 mg/kg Rat Oral [10]

GHS Hazard

Statements

H302: Harmful if

swallowed
- - [6]

H332: Harmful if

inhaled
- - [6]

Mechanism of Toxicity: Barium Ion Interaction with
Potassium Channels
The primary mechanism of acute toxicity for soluble barium compounds is the blockade of

potassium channels.[6] Barium ions (Ba²⁺) are known to be potent antagonists of potassium

channels, which are crucial for maintaining the resting membrane potential of excitable cells

such as neurons and muscle cells.

The interaction of barium ions with potassium channels can be visualized as a multi-step

process:
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Toxicological pathway of Barium ions leading to potassium channel blockade and subsequent
clinical symptoms.
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This blockade of potassium efflux leads to a shift of potassium from the extracellular to the

intracellular space, resulting in hypokalemia (low blood potassium).[6] The reduced potassium

permeability of the cell membrane causes depolarization, leading to increased excitability of

muscle cells, which can manifest as muscle weakness, paralysis, and cardiac arrhythmias.[11]

Hexafluorosilicate Ion Toxicity
The hexafluorosilicate anion (SiF₆²⁻) can also contribute to the overall toxicity. In aqueous

environments, it can hydrolyze to release fluoride ions (F⁻).[12][13] Fluoride ions are known to

interfere with calcium metabolism, which can lead to cardiac disorders. Furthermore, long-term

exposure to fluorides can affect bone health, potentially leading to fluorosis.

Safety and Handling
Given its toxicity, barium hexafluorosilicate must be handled with appropriate safety

precautions.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection. In case of dust formation, use a particulate filter respirator.[14]

Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after

handling.[14]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[15]

First Aid: In case of ingestion, seek immediate medical attention. For skin contact, wash

immediately with plenty of water.[14]

Conclusion
Barium hexafluorosilicate is a versatile inorganic compound with important applications in

materials science. However, its significant toxicity necessitates careful handling and a thorough

understanding of its biological effects. For researchers and drug development professionals,

the primary toxicological concern arises from the barium ion's ability to block potassium

channels, a mechanism that can inform the assessment of potential risks associated with

barium-containing compounds. Further research into the specific interactions of the
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hexafluorosilicate anion within biological systems could provide a more complete toxicological

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 17125-80-3: Barium hexafluorosilicate | CymitQuimica [cymitquimica.com]

2. Barium hexafluorosilicate | 17125-80-3 [chemicalbook.com]

3. Barium hexafluorosilicate - Wikipedia [en.wikipedia.org]

4. CAS Common Chemistry [commonchemistry.cas.org]

5. scbt.com [scbt.com]

6. Barium hexafluorosilicate | Ba.F6Si | CID 28299 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. barium hexafluorosilicate [chemister.ru]

8. CN101676213B - Method for preparing barium fluosilicate and barium fluoride by dry
method - Google Patents [patents.google.com]

9. pharmaffiliates.com [pharmaffiliates.com]

10. barium hexafluorosilicate | CAS#:17125-80-3 | Chemsrc [chemsrc.com]

11. mdpi.com [mdpi.com]

12. industrialchemicals.gov.au [industrialchemicals.gov.au]

13. FLUOROSILICATES, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

14. chemos.de [chemos.de]

15. Barium Hexafluorosilicate | 17125-80-3 [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Barium
Hexafluorosilicate (CAS: 17125-80-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101912#barium-hexafluorosilicate-cas-number-
17125-80-3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b101912?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/17125-80-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1328677.htm
https://en.wikipedia.org/wiki/Barium_hexafluorosilicate
https://commonchemistry.cas.org/detail?cas_rn=17125-80-3
https://www.scbt.com/p/barium-hexafluorosilicate-17125-80-3
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-hexafluorosilicate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3914
https://patents.google.com/patent/CN101676213B/en
https://patents.google.com/patent/CN101676213B/en
https://www.pharmaffiliates.com/en/17125-80-3-barium-hexafluorosilicate-papst019181.html
https://www.chemsrc.com/en/cas/17125-80-3_170652.html
https://www.mdpi.com/2073-4352/8/1/11
https://www.industrialchemicals.gov.au/sites/default/files/Hexafluorosilicate%20salts_Human%20health%20tier%20II%20assessment.pdf
https://cameochemicals.noaa.gov/chemical/4436
https://www.chemos.de/import/data/msds/GB_en/17125-80-3-A0044933-GB-en.pdf
https://www.sigmaaldrich.com/US/en/product/aablocksinc/aabh9a2196db?context=bbe
https://www.benchchem.com/product/b101912#barium-hexafluorosilicate-cas-number-17125-80-3
https://www.benchchem.com/product/b101912#barium-hexafluorosilicate-cas-number-17125-80-3
https://www.benchchem.com/product/b101912#barium-hexafluorosilicate-cas-number-17125-80-3
https://www.benchchem.com/product/b101912#barium-hexafluorosilicate-cas-number-17125-80-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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